6-Bromo-8-nitrotetrazolo[1,5-a]pyridine

• IUPAC Name: 6-bromo-8-nitrotetrazolo[1,5-a]pyridine
• InChI: InChI=1S/C5H2BrN5O2/c6-3-1-4(11(12)13)5-7-8-9-10(5)2-3/h1-2H
• InChI Key: NXTXSMJQRBVECE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NN=NN2C=C1Br)[N+](=O)[O-]
• Molecular Formula: C5H2BrN5O2
• DSSTOX Substance ID: DTXSID00650100
• Molecular Weight: 244.01 g/mol
• CAS RN: 16098-20-7

Description

Synthesis Analysis

The synthesis of novel 6-bromo-imidazo[4,5-b]pyridine derivatives has been successfully achieved through a systematic approach. This process involves the initial condensation of 5-Bromo-2,3-diaminopyridine with various aromatic aldehydes in the presence of molecular iodine in water. Subsequent alkylation reactions with different alkyl dibromide agents further diversify the compound structures. The synthesized compounds were thoroughly characterized using NMR spectroscopy to confirm their identities. Additionally, the structures of selected derivatives were confirmed through monocrystalline X-ray crystallography, providing a clear understanding of their molecular framework .

Molecular Structure Analysis

The molecular structure of the synthesized 6-bromo-imidazo[4,5-b]pyridine derivatives was elucidated using Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) at the B3LYP/6-31G++(d,p) level of theory. The intermolecular contacts and the overall solid-state arrangement were investigated through Hirshfeld surface analysis. This analysis provided insight into the intermolecular interactions that may influence the stability and reactivity of these compounds .

Chemical Reactions Analysis

The chemical reactivity of the oxazolo[4,5-b]pyridine system has been explored, particularly focusing on the regiochemistry of electrophilic substitution. It was found that electrophilic substitution occurs regiospecifically at the C-6 position, leading to the formation of 6-nitro and 6-halo derivatives. The 6-nitro derivative can be further transformed into a 6-amino derivative, which serves as a versatile intermediate for the synthesis of more complex molecules. This transformation showcases the potential of these compounds to undergo a variety of chemical reactions, enabling the development of a diverse array of derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of the 6-bromo-imidazo[4,5-b]pyridine derivatives are closely related to their molecular structure. The DFT calculations and Hirshfeld surface analysis contribute to a deeper understanding of these properties. The molecular docking studies, particularly with the S. aureus tyrosyl-tRNA synthetase, reveal the potential biological activity of these compounds. The binding affinity of compound 9a, with a value of -8.74 Kcal/mol, indicates a strong interaction with the target enzyme, suggesting that these derivatives could serve as potent inhibitors with significant biological applications .

Scientific Research Applications

Synthesis and Tautomerism Studies

6-Bromo-8-nitrotetrazolo[1,5-a]pyridine participates in various chemical reactions that highlight its significance in the study of synthesis and tautomerism. It has been observed that the introduction of different groups such as methyl, nitro, azido, or a bromine atom into the nitrotetrazolopyridine structure can significantly alter the equilibrium constants. Through spectroscopy and molecular orbital calculations, insights into the tautomerism of such compounds have been advanced. For example, studies have utilized NMR, IR spectroscopy, and ab initio molecular orbital calculations to understand the tetrazole–azide equilibrium in these molecules (Cmoch et al., 1999).

Reactivity and Formation of Heterocyclic Compounds

Research into the reactivity of this compound has facilitated the synthesis of complex heterocyclic compounds. The molecule's ability to undergo various chemical transformations is crucial for developing new materials with potential applications in different fields. For instance, the study of its reaction with secondary amines leading to ring expansion and the formation of novel heterocycles illustrates its versatile reactivity, which is valuable for the synthesis of new compounds (Addicott et al., 2009).

Development of Energetic Materials

The compound's structural features have been explored for the development of energetic materials. Nitrogen-rich tetrazolo[1,5-b]pyridazines, including derivatives of this compound, have been synthesized and evaluated for their potential as green primary explosives. These studies highlight the compound's role in creating high-performance energetic materials with superior detonation properties and environmental benefits (Huang et al., 2020).